Cas no 117662-58-5 (Propanoic-2,3,3-d3acid, 2,3-dibromo- (9CI))
117662-58-5 structure
Product Name:Propanoic-2,3,3-d3acid, 2,3-dibromo- (9CI)
CAS No:117662-58-5
MF:C3H4Br2O2
MW:234.889144897461
CID:132818
PubChem ID:102602308
Update Time:2025-04-19
Propanoic-2,3,3-d3acid, 2,3-dibromo- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic-2,3,3-d3acid, 2,3-dibromo- (9CI)
- 2,3-DIBROMOPROPIONIC-2,3,3-D3 ACID
- 117662-58-5
- 2,3-Dibromo-2,3,3-trideuteriopropanoic acid
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- Inchi: 1S/C3H4Br2O2/c4-1-2(5)3(6)7/h2H,1H2,(H,6,7)/i1D2,2D
- InChI Key: ZMYAKSMZTVWUJB-FUDHJZNOSA-N
- SMILES: BrC([2H])(C(=O)O)C([2H])([2H])Br
Computed Properties
- Exact Mass: 234.875
- Monoisotopic Mass: 232.877
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 73.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 1.4
Propanoic-2,3,3-d3acid, 2,3-dibromo- (9CI) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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